1-(3-chloropropyl)quinolin-2(1H)-one

• CAS No.: 153877-06-6
• Molecular Formula: C12H12ClNO
• Molecular Weight: 221.68 g/mol
• IUPAC Name: 1-(3-chloropropyl)quinolin-2-one
• InChI: InChI=1S/C12H12ClNO/c13-8-3-9-14-11-5-2-1-4-10(11)6-7-12(14)15/h1-2,4-7H,3,8-9H2
• InChI Key: GMXGOGZCZKBXRC-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=CC(=O)N2CCCCl
• Synonyms: 2(1H)-Quinolinone,1-(3-chloropropyl)-(9CI)

Description

1-(3-Chloropropyl)quinolin-2(1H)-one is a quinolinone derivative characterized by a 3-chloropropyl substituent at the 1-position of the quinolin-2(1H)-one core. This compound serves as a critical intermediate in medicinal chemistry, particularly in synthesizing dopamine D2 receptor ligands. For example, it reacts with hydroxyquinolinones via O-alkylation to generate compounds with high selectivity for dopamine receptors, which are pivotal in neuropharmacology and positron emission tomography (PET) imaging studies . The quinolin-2(1H)-one scaffold itself is pharmacologically privileged, appearing in antitumor, antiviral, and receptor antagonist agents .

Comparison with Similar Compounds

Comparison with Similar Quinolin-2(1H)-one Derivatives

Structural and Functional Modifications

The biological activity of quinolin-2(1H)-one derivatives is highly dependent on substituents and structural modifications. Below is a comparative analysis of key analogs:

Table 1: Comparison of 1-(3-Chloropropyl)quinolin-2(1H)-one with Analogous Compounds

Compound Name	Substituents/Modifications	Synthesis Method	Biological Activity/Application	Key Differentiators	References
1-(3-Chloropropyl)quinolin-2(1H)-one	3-Chloropropyl at position 1	O-alkylation of hydroxyquinolinone	Dopamine D2 receptor ligands	Hydrophobic chain; halogen enhances electrophilicity
Pyrrolo[3,2,1-ij]quinolin-2(1H)-one derivatives	Fused pyrrolo ring at C6–C8	Molecular hybridization	FXa/FXIa inhibitors (anticoagulant)	Rigid fused ring improves target binding
3,4-Dihydroquinolin-2(1H)-one derivatives	3-Carbon linker with dimethylamine/pyrrolidine	Nucleophilic displacement	Potential CNS-targeting agents	Basic amines enhance receptor interaction
4-Hydroxyquinolin-2(1H)-ones	4-Hydroxy group, morpholinomethyl at C3	Condensation reactions	Anticancer, antimicrobial	Hydroxy group increases solubility
7-Chloro-1-cyclopropyl-6-fluoro-2,3-dihydroquinolin-4(1H)-one	Chloro, fluoro, cyclopropyl substituents	Not specified	Broad research applications	Halogens improve metabolic stability
Isoxazoline-incorporated 2-quinolones	Isoxazoline ring at position 3	Cyclization with hydroxylamine	Antimicrobial, anti-inflammatory	Heterocyclic ring diversifies interactions
1-Methylquinolin-2(1H)-one	Methyl group at position 1	Standard alkylation	Not specified (structural analog)	Smaller substituent reduces steric hindrance

Physicochemical Properties

• Lipophilicity : The chloropropyl group increases logP compared to methyl or hydroxy-substituted analogs, impacting membrane permeability.
• Metabolic Stability: Halogenated analogs (e.g., 7-chloro-6-fluoro derivatives) resist oxidative metabolism better than non-halogenated compounds .